![molecular formula C14H10FNO2 B131801 (S)-4-Fluoro-3-phenoxybenzaldehyde-cyanhydrine CAS No. 81496-30-2](/img/structure/B131801.png)
(S)-4-Fluoro-3-phenoxybenzaldehyde-cyanhydrine
Overview
Description
(S)-4-Fluoro-3-phenoxybenzaldehyde-cyanhydrine, also known as 4-F-3-PB-CN, is a synthetic organic compound that has been used in various scientific research applications. It is a versatile reagent that is used for the synthesis of a variety of compounds. It is also used as a building block for the synthesis of other complex molecules. 4-F-3-PB-CN is a relatively stable compound and is relatively easy to handle and store.
Scientific Research Applications
- Anti-Inflammatory Agents : (S)-FPBC has shown potential as an anti-inflammatory agent. Researchers investigate its effects on inflammatory pathways and its potential use in treating conditions like arthritis, asthma, and autoimmune diseases .
- Anticancer Properties : The compound’s structure suggests it could interfere with cancer cell growth. Scientists explore its role in inhibiting specific oncogenic pathways .
- Chiral Building Block : (S)-FPBC is a chiral molecule, making it valuable in asymmetric synthesis. Chemists use it to create complex organic molecules with high enantioselectivity .
- Fluorescent Dye : The phenoxybenzaldehyde moiety imparts fluorescence to (S)-FPBC. Researchers incorporate it into materials for fluorescence-based sensors, imaging agents, and optoelectronic devices .
- Insecticides and Herbicides : The compound’s structural features suggest potential as a pesticide. Scientists study its efficacy against pests and weeds .
- Spectrophotometric Analysis : Researchers use (S)-FPBC as a chromogenic reagent for detecting specific analytes. Its color change upon reaction aids in quantitative analysis .
- Chiral Resolution : (S)-FPBC can be used in chiral resolution processes to separate enantiomers. This is crucial for drug manufacturing .
Medicinal Chemistry and Drug Development
Organic Synthesis and Asymmetric Catalysis
Materials Science and Optoelectronics
Environmental Chemistry and Pesticide Research
Analytical Chemistry and Spectroscopy
Pharmaceutical Process Development
properties
IUPAC Name |
(2S)-2-(4-fluoro-3-phenoxyphenyl)-2-hydroxyacetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO2/c15-12-7-6-10(13(17)9-16)8-14(12)18-11-4-2-1-3-5-11/h1-8,13,17H/t13-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYIOXXUKFQPTJS-CYBMUJFWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=CC(=C2)C(C#N)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)OC2=C(C=CC(=C2)[C@@H](C#N)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40510254 | |
Record name | (2S)-(4-Fluoro-3-phenoxyphenyl)(hydroxy)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40510254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-4-Fluoro-3-phenoxybenzaldehyde-cyanhydrine | |
CAS RN |
81496-30-2 | |
Record name | (2S)-(4-Fluoro-3-phenoxyphenyl)(hydroxy)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40510254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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